(E)-[3,3-dimethyl-1-(4-methyl-2-nitrophenoxy)butan-2-ylidene]amino N-cyclohexylcarbamate

• IUPAC Name: [(E)-[3,3-dimethyl-1-(4-methyl-2-nitrophenoxy)butan-2-ylidene]amino] N-cyclohexylcarbamate
• InChI: InChI=1S/C20H29N3O5/c1-14-10-11-17(16(12-14)23(25)26)27-13-18(20(2,3)4)22-28-19(24)21-15-8-6-5-7-9-15/h10-12,15H,5-9,13H2,1-4H3,(H,21,24)/b22-18-
• InChI Key: VBZYRGIQMRBQKA-PYCFMQQDSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=NOC(=O)NC2CCCCC2)C(C)(C)C)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)OC/C(=N/OC(=O)NC2CCCCC2)/C(C)(C)C)[N+](=O)[O-]
• Molecular Formula: C20H29N3O5
• Molecular Weight: 391.5 g/mol
• CAS No.: 478048-94-1

Description

(E)-[3,3-dimethyl-1-(4-methyl-2-nitrophenoxy)butan-2-ylidene]amino N-cyclohexylcarbamate is a useful research compound. Its molecular formula is C20H29N3O5 and its molecular weight is 391.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Researchers have developed various methods for synthesizing nitrobenzene derivatives and related compounds. For instance, a study demonstrated the synthesis of N-acylamidines via a rhodium-catalyzed reaction of nitrosobenzene derivatives with N-sulfonyl-1,2,3-triazoles, highlighting a method for generating complex molecules from simpler components (R. Ran, Shi-Dong Xiu, & Chuan‐Ying Li, 2014). Another research focused on the one-pot synthesis of cyclohexanone oxime from nitrobenzene using a bifunctional catalyst, achieving a 97% yield, which underscores the efficiency of certain catalytic processes in organic synthesis (Paula Rubio-Marqués, J. Hernández‐Garrido, A. Leyva–Pérez, & A. Corma, 2014).

Catalytic and Reductive Applications

The role of catalysts in modifying nitrobenzene derivatives was further evidenced by a study on the reduction of nitrobenzene to aniline, facilitated by different oxygen functional groups on a carbon catalyst. This research provides insight into the potential for tailoring catalysts to enhance chemical reactions (Shuchang Wu, Guodong Wen, Xiumei Liu, Bingwei Zhong, & Dangsheng Su, 2014).

Material Science and Complex Compound Synthesis

In material science, the synthesis and characterization of complexes with Schiff base dye ligands, including their magnetic properties and potential biological activity, were explored. This study illustrates the multifaceted applications of nitrobenzene derivatives in creating materials with specific magnetic and biological properties (R. A. Ahmadi & S. Amani, 2012).